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Introduction
4-Chlorobenzalacetophenone, also known as 4-chlorochalcone, is an α,β-unsaturated ketone

belonging to the chalcone family of compounds.[1][2][3] Chalcones consist of two aromatic

rings joined by a three-carbon α,β-unsaturated carbonyl system, which forms the core scaffold

for a wide variety of biologically active molecules.[4][5] They serve as important precursors in

the biosynthesis of flavonoids and isoflavonoids in plants.[5] The presence of the chloro-

substituent on one of the phenyl rings significantly influences the molecule's electronic

properties and, consequently, its chemical reactivity and biological activity. This technical guide

provides a comprehensive overview of the physicochemical properties, synthesis,

characterization, and known biological relevance of 4-Chlorobenzalacetophenone, intended

for researchers in organic chemistry, materials science, and drug development.

Physicochemical Properties
4-Chlorobenzalacetophenone is typically a pale yellow or off-white crystalline solid at room

temperature.[6] Its key physicochemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference

Systematic IUPAC Name
(2E)-1-phenyl-3-(4-

chlorophenyl)prop-2-en-1-one

Inferred from chalcone

nomenclature

Common Names
4-Chlorochalcone, 4-

Chlorobenzalacetophenone
[3]

CAS Number 956-04-7 [3]

Molecular Formula C₁₅H₁₁ClO [1]

Molecular Weight 242.70 g/mol [1]

Appearance
White to off-white crystalline

solid
[6]

Melting Point 113-117 °C [3]

Boiling Point Data not available

Crystal System Monoclinic [3]

Space Group P2₁/c [3]

Table 2: Solubility Data
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Solvent Solubility Reference / Rationale

Water Insoluble
Chalcones are generally

insoluble in water.[7]

Organic Solvents

    Ethanol Soluble [4][8]

    Methanol Soluble

    Acetone Soluble [9]

    Chloroform Soluble [7]

    Hexane Sparingly soluble
Used in chromatography

elution systems.[10]

    Ethyl Acetate Soluble
Used in chromatography

elution systems.[10]

Experimental Protocols
The primary method for synthesizing 4-Chlorobenzalacetophenone is the Claisen-Schmidt

condensation, a base-catalyzed aldol condensation between an appropriate benzaldehyde and

an acetophenone.

Synthesis via Claisen-Schmidt Condensation
This reaction involves the condensation of 4-chlorobenzaldehyde with acetophenone in the

presence of a base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

Materials:

4-Chlorobenzaldehyde

Acetophenone

Sodium Hydroxide (NaOH)

Ethanol (95%)
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Deionized Water

Protocol:

Prepare a solution of sodium hydroxide in a mixture of water and 95% ethanol in a flask

suitable for stirring and cooling.[11]

Cool the alkaline solution in an ice bath.

Add equimolar amounts of acetophenone and 4-chlorobenzaldehyde to the cooled solution

with continuous stirring. The temperature should be maintained, ideally around 25°C, to

prevent side reactions.[11]

Continue stirring for several hours until a solid product precipitates. The progress of the

reaction can be monitored using Thin-Layer Chromatography (TLC).[10]

Collect the crude product by vacuum filtration.

Wash the collected solid with cold water until the washings are neutral to litmus paper to

remove excess NaOH.[11]

Perform a final wash with a small amount of cold ethanol to remove unreacted starting

materials.[12]

Purify the crude product by recrystallization from a suitable solvent, typically hot ethanol.[8]

[11] The product is dissolved in a minimum amount of hot ethanol and allowed to cool slowly

to form crystals.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,

and allow them to air dry.[8]

Determine the melting point and perform spectroscopic analysis to confirm the structure and

purity of the final product.

A solvent-free variation of this protocol involves grinding the reactants (4´-chloroacetophenone

and benzaldehyde) with solid NaOH in a mortar and pestle, which forms a paste that solidifies

upon reaction completion.[8]
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Spectroscopic Characterization
The structure of 4-Chlorobenzalacetophenone is confirmed using various spectroscopic

techniques.

Table 3: Spectroscopic Data
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Technique Characteristic Features

UV-Visible Spectroscopy

Chalcones typically exhibit two major absorption

bands. Band I (π→π* transition of the cinnamoyl

system) appears around 340-370 nm, while

Band II (π→π* transition of the benzoyl system)

is observed between 220-280 nm.[2][13]

Infrared (IR) Spectroscopy

- C=O stretch (ketone): A strong absorption

band for the α,β-unsaturated ketone is expected

around 1630-1660 cm⁻¹.- C=C stretch (alkene):

A sharp band for the trans-alkene is expected

around 1580-1625 cm⁻¹.- C-Cl stretch: A band

in the region of 1090-1100 cm⁻¹ and/or 700-850

cm⁻¹ can indicate the C-Cl bond.- Aromatic C-H

and C=C stretches: Multiple bands

characteristic of the two aromatic rings.

¹H NMR Spectroscopy

- Vinylic Protons (Hα, Hβ): Two doublets are

expected in the range of δ 7.1–8.2 ppm. The

large coupling constant (J ≈ 15-16 Hz) between

these protons is characteristic of a trans

configuration of the double bond.[13]- Aromatic

Protons: Complex multiplets in the aromatic

region (δ 7.3–8.1 ppm) corresponding to the

protons on the two phenyl rings.

¹³C NMR Spectroscopy

- Carbonyl Carbon (C=O): A signal is expected

in the downfield region, typically >190 ppm.-

Vinylic Carbons (Cα, Cβ): Signals expected

between δ 120-145 ppm.- Aromatic Carbons:

Multiple signals in the aromatic region (δ 125-

140 ppm), including the carbon attached to the

chlorine atom (ipso-carbon).

Mass Spectrometry The mass spectrum will show a molecular ion

peak (M⁺) at m/z 242 and an M+2 peak at m/z

244 with an intensity ratio of approximately 3:1,

which is characteristic of the presence of a
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single chlorine atom due to the natural

abundance of the ³⁵Cl and ³⁷Cl isotopes.[1]

Biological Activity
Chalcones are a well-studied class of compounds with a broad spectrum of pharmacological

activities. Halogenated chalcones, including 4-Chlorobenzalacetophenone, have been

investigated for various biological effects.

Antifungal and Antibacterial Activity: Many chalcone derivatives exhibit significant

antimicrobial properties.[4] Specifically, some halogenated benzalacetophenones have been

found to be active against fungi, although their antibacterial activity can be variable.[14]

Anticancer and Anti-inflammatory Potential: The core chalcone structure is a scaffold found

in many compounds with reported anticancer, antioxidant, and anti-inflammatory activities.[4]

[15]

Enzyme Inhibition: Certain chalcones have been identified as inhibitors of various enzymes

and modulators of cellular transport proteins, such as P-glycoprotein, which is involved in

multidrug resistance in cancer.[16]

Visualizations
Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of 4-Chlorobenzalacetophenone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b8813523?utm_src=pdf-body-img
https://www.benchchem.com/product/b8813523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Diagram: Spectroscopic Characterization
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Caption: Relationship between spectroscopic methods and structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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